Cas no 5955-70-4 (1H-Benzimidazol-2-amine,5-chloro-N,N-dimethyl-(9CI))

• Product Name: 1H-Benzimidazol-2-amine,5-chloro-N,N-dimethyl-(9CI)
• CAS No: 5955-70-4
• MF: C₉H₁₀ClN₃
• MW: 195.648800373077
• CID: 854806
• Update Time: 2023-03-27

1H-Benzimidazol-2-amine,5-chloro-N,N-dimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-2-amine,5-chloro-N,N-dimethyl-(9CI)
• 1H-Benzimidazol-2-amine, 6-chloro-N,N-dimethyl-

• Inchi： 1S/C9H10ClN3/c1-13(2)9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,1-2H3,(H,11,12)
• InChI Key： MNDBADLOZDSOQF-UHFFFAOYSA-N
• SMILES： C1(N(C)C)NC2=CC(Cl)=CC=C2N=1

Computed Properties

• Exact Mass: 195.056
• Monoisotopic Mass: 195.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 31.9A^2